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Compound of Interest

Compound Name: NITD-304

Cat. No.: B609586 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

NITD-304, an antitubercular drug candidate. The following guidelines are intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Compound Identification and Properties
NITD-304 is an indolcarboxamide derivative investigated for its potent activity against both

drug-sensitive and multidrug-resistant clinical isolates of Mycobacterium tuberculosis.[1][2]

While it is shipped as a non-hazardous chemical, proper laboratory hygiene and disposal

practices are essential.[1]

Table 1: Chemical and Physical Properties of NITD-304
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Property Value

CAS Number 1473450-60-0[1]

Chemical Formula C17H20Cl2N2O[1]

Molecular Weight 339.26 g/mol [1]

Synonyms NITD 304, NITD304[1]

Appearance Solid

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[1]

General Safety and Handling Precautions
Before disposal, it is crucial to handle NITD-304 with appropriate care. Adherence to standard

laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[3]

Ventilation: Use with adequate ventilation to avoid inhalation of dust.[3]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3]

Disposal Workflow
As specific disposal instructions for NITD-304 are not readily available, a conservative

approach based on general principles for the disposal of investigational compounds is

recommended. The primary steps involve determining the hazardous nature of the waste and

selecting the appropriate disposal stream.
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Start: NITD-304 Waste for Disposal

Consult Safety Data Sheet (SDS)
and institutional guidelines

Is the waste considered hazardous
per local/national regulations?

Segregate and label as
'Hazardous Chemical Waste'

Yes

Segregate as non-hazardous waste

No

Is the waste mixed with
other hazardous materials (e.g., biohazards)?

Dispose through a licensed
chemical disposal agency

No Follow specific procedures for
mixed hazardous waste

Yes

Dispose according to institutional
non-hazardous waste procedures

(e.g., incineration)

Click to download full resolution via product page

Logical workflow for the disposal of NITD-304 waste.
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Step-by-Step Disposal Procedures
Waste Characterization:

Consult the Safety Data Sheet (SDS) for NITD-304, if available from the supplier.

In the absence of a specific SDS, treat the compound as potentially hazardous.

Contact your institution's Environmental Health and Safety (EHS) department to determine

if NITD-304 is classified as a hazardous waste under local, regional, or national

regulations.[4]

Segregation and Collection:

Contaminated Solids: Collect any contaminated materials such as gloves, paper towels,

and empty vials. Place them in a designated, sealed, and clearly labeled hazardous waste

container.[5]

Unused Compound: Keep the original compound in its container if possible. Ensure the

label is intact and legible.[5]

Solutions: Collect any solutions containing NITD-304 in a compatible, leak-proof container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.[5]

Labeling:

Label all waste containers with "Hazardous Waste" and list the chemical contents,

including "NITD-304" and any solvents or other chemicals present.

Include the date of waste accumulation.[6]

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizers or reducing agents.[3]

Final Disposal:
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Arrange for pickup and disposal through your institution's EHS department or a licensed

chemical disposal agency.[3][4]

For non-hazardous waste, follow your institution's guidelines, which may involve

incineration in a biohazard-chemotoxic container.[4]

Spill and Emergency Procedures
Spill Cleanup: In case of a spill, evacuate the area if necessary.[3] Wearing appropriate PPE,

sweep or vacuum up the solid material and place it in a suitable container for disposal.[3]

Wash the spill area with soap and water.[3]

First Aid:

Ingestion: If swallowed, seek immediate medical attention.[3]

Inhalation: If inhaled, move to fresh air. If breathing is difficult, administer oxygen and get

medical attention.[3]

Eye Contact: Flush eyes thoroughly with water for at least 15 minutes and seek immediate

medical attention.[3]

Skin Contact: Wash the affected area with soap and water.

Disclaimer: This information is based on general laboratory safety principles and available data.

Always consult your institution's specific guidelines and regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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